Cas no 919107-00-9 (2H-Indazole-6-carboxamide, 2-butyl-N-(2-furanylmethyl)-3-methoxy-)

2H-Indazole-6-carboxamide, 2-butyl-N-(2-furanylmethyl)-3-methoxy- structure
919107-00-9 structure
Product Name:2H-Indazole-6-carboxamide, 2-butyl-N-(2-furanylmethyl)-3-methoxy-
CAS No:919107-00-9
MF:C18H21N3O3
MW:327.377644300461
CID:766206
PubChem ID:71425633
Update Time:2025-04-19

2H-Indazole-6-carboxamide, 2-butyl-N-(2-furanylmethyl)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 2H-Indazole-6-carboxamide, 2-butyl-N-(2-furanylmethyl)-3-methoxy-
    • 2-butyl-N-(furan-2-ylmethyl)-3-methoxyindazole-6-carboxamide
    • DTXSID90844415
    • 2-Butyl-N-[(furan-2-yl)methyl]-3-methoxy-2H-indazole-6-carboxamide
    • 2-Butyl-N-(furan-2-ylmethyl)-3-methoxy-2H-indazole-6-carboxamide
    • 919107-00-9
    • Inchi: 1S/C18H21N3O3/c1-3-4-9-21-18(23-2)15-8-7-13(11-16(15)20-21)17(22)19-12-14-6-5-10-24-14/h5-8,10-11H,3-4,9,12H2,1-2H3,(H,19,22)
    • InChI Key: ZBPKDUALCJETHX-UHFFFAOYSA-N
    • SMILES: O(C)C1=C2C=CC(C(NCC3=CC=CO3)=O)=CC2=NN1CCCC

Computed Properties

  • Exact Mass: 327.15829154g/mol
  • Monoisotopic Mass: 327.15829154g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 69.3Ų
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